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Compound of Interest

Compound Name:
2,2,2-

Trifluoroethoxytrimethylsilane

CAS No.: 56859-55-3

Cat. No.: B13889745

Get Quote

Executive Summary
Trimethyl(2,2,2-trifluoroethoxy)silane (TMS-TFE) is a specialized organosilicon reagent used

primarily in medicinal chemistry and materials science. It serves as a masked equivalent of the

2,2,2-trifluoroethoxide anion, a critical motif for modulating lipophilicity (

), metabolic stability, and pKa in drug candidates.

Unlike the free alcohol (2,2,2-trifluoroethanol, TFE), which is acidic and protic, TMS-TFE is

aprotic and lipophilic. This guide details its identification, synthesis, and application as a

controlled nucleophile in fluoride-mediated fluoroalkylation.

Part 1: Nomenclature & Identification[1]
Accurate identification is critical when sourcing reagents, as "TMS-TFE" is often confused with

"TMS-CF3" (Ruppert-Prakash Reagent).
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Identifier Type Value / Description

IUPAC Name Trimethyl(2,2,2-trifluoroethoxy)silane

Common Synonyms
TMS-TFE; (2,2,2-Trifluoroethoxy)trimethylsilane;

Trimethylsilyl 2,2,2-trifluoroethyl ether

CAS Registry Number 56859-55-3

Molecular Formula

Molecular Weight 172.22 g/mol

SMILES

InChI Key
BOXXIHGXOYCSRO-UHFFFAOYSA-N

(Analogous structure verification required)

Distinction Warning: Do not confuse with Trimethyl(trifluoromethyl)silane (CAS 81290-20-2),

which generates a

anion. TMS-TFE generates a

anion.

Part 2: Chemical Properties & Stability[5]
TMS-TFE is a volatile, colorless liquid. Its utility stems from the lability of the

bond in the presence of specific activators.

Physical State: Colorless liquid.[1][2]

Boiling Point: >74°C (Estimated; higher than parent TFE due to mass, though lack of H-

bonding mitigates this).

Solubility: Highly soluble in non-polar organic solvents (Hexane, DCM, Toluene), unlike

sodium trifluoroethoxide which often requires polar aprotic solvents.

Stability:
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Moisture: Hydrolytically unstable. Slowly hydrolyzes in moist air to regenerate TFE and

hexamethyldisiloxane.

Acids/Bases: Stable to mild bases; rapidly cleaved by aqueous acid or fluoride ions.

Part 3: Synthesis & Preparation Protocols
While commercially available, in-house preparation is often preferred to ensure anhydrous

conditions. Two primary methods exist.

Method A: The HMDS Route (Ammonia-Free Workup)
Preferred for high purity as the byproduct is volatile ammonia gas.

Reagents:

2,2,2-Trifluoroethanol (TFE) [Dried over 3Å sieves]

Hexamethyldisilazane (HMDS) (0.6 equiv relative to TFE)

Catalyst: Iodine (

) or Saccharin (0.5 mol%)

Protocol:

Setup: Flame-dried round-bottom flask with a reflux condenser and inert gas (Ar/N2) inlet.

Addition: Charge TFE (1.0 equiv) and catalyst. Add HMDS (0.6 equiv) dropwise at room

temperature.

Reaction: Heat to 60–80°C. Ammonia gas (

) will evolve (monitor via pH paper at outlet).

Completion: Reaction is complete when ammonia evolution ceases (approx. 2–4 hours).

Purification: Fractional distillation directly from the reaction vessel.
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Validation:

NMR (

):

3.90 (q,

, 2H,

), 0.15 (s, 9H,

).

NMR:

-74.5 (t,

).

Method B: The TMSCl Route (Standard Silylation)
Used when HMDS is unavailable; requires filtration of salts.

Protocol:

Dissolve TFE (1.0 equiv) and Triethylamine (1.2 equiv) in anhydrous DCM (

).

Cool to 0°C. Dropwise add Trimethylsilyl chloride (TMSCl, 1.1 equiv).

Warm to RT and stir for 2 hours. White precipitate (

) forms.

Filter precipitate, concentrate filtrate, and distill.

Visualization: Synthesis Workflow
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Figure 1: Ammonia-driven silylation workflow for high-purity TMS-TFE synthesis.

Part 4: Applications in Drug Discovery
The primary value of TMS-TFE is its ability to act as a soluble, latent source of the

trifluoroethoxide anion.

Mechanism: Fluoride-Mediated Trifluoroethoxylation
Direct use of sodium trifluoroethoxide (

) is often hampered by poor solubility in organic solvents and high basicity. TMS-TFE solves
this by using a fluoride source (TBAF, CsF, or TASF) to trigger the release of the alkoxide in
situ.

Reaction Logic:

Activation:

attacks the Silicon atom of TMS-TFE.

Release: The strong

bond forms, expelling the trifluoroethoxide anion (

).

Attack: The naked anion attacks the electrophile (e.g., alkyl halide, epoxide, or activated

arene).

Key Application: Nucleophilic Aromatic Substitution (
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) Used to install the

group on aryl fluorides or chlorides.

Visualization: Activation Pathway
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Figure 2: Fluoride-triggered activation mechanism for controlled trifluoroethoxylation.

Part 5: Handling & Safety[5]
Flammability: Treat as a flammable liquid (Flash point likely < 30°C).[3]

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C. Moisture will degrade the

reagent over time.

Toxicity: While specific data for the TMS derivative is limited, the parent alcohol (TFE) is toxic

(targets blood/testes). Handle with gloves and in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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